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Compound of Interest

Compound Name: Methyl heptanoate

Cat. No.: B153116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Nuclear Magnetic Resonance

(NMR) spectroscopy data for methyl heptanoate. It includes detailed tables of ¹H and ¹³C

NMR spectral data, experimental protocols for data acquisition, and visualizations of the

molecular structure and a typical NMR workflow. This document is intended to serve as a

valuable resource for researchers and scientists engaged in the analysis and characterization

of fatty acid methyl esters and related compounds.

Introduction to NMR Spectroscopy of Esters
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for

elucidating the structure of organic molecules. For esters like methyl heptanoate, ¹H and ¹³C

NMR provide precise information about the molecular framework. ¹H NMR spectroscopy

reveals details about the electronic environment of protons, their connectivity through spin-spin

coupling, and their relative abundance via integration. ¹³C NMR spectroscopy provides

information on the carbon backbone of the molecule.

Chemical Structure of Methyl Heptanoate
Methyl heptanoate (C₈H₁₆O₂) is the methyl ester of heptanoic acid.[1] The structure consists

of a seven-carbon acyl chain and a methyl group attached to the ester oxygen. The carbon

atoms are numbered starting from the carbonyl carbon as C-1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b153116?utm_src=pdf-interest
https://www.benchchem.com/product/b153116?utm_src=pdf-body
https://www.benchchem.com/product/b153116?utm_src=pdf-body
https://www.benchchem.com/product/b153116?utm_src=pdf-body
https://www.benchchem.com/product/b153116?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-heptanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Data Acquisition

Data Processing & Analysis

Weigh Sample

Dissolve in
Deuterated Solvent

Transfer to
NMR Tube

Place Sample in
Spectrometer

Set Experimental
Parameters

Acquire FID

Fourier Transform

Phase Correction

Baseline Correction

Integration & 
Peak Picking

Spectral Analysis

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b153116?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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